3-({[4-(4-Nitrophenoxy)phenyl]carbamothioyl}sulfanyl)propanoic acid

• CAS No.: 62939-03-1
• Molecular Formula: C16H14N2O5S2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 3-[[4-(4-nitrophenoxy)phenyl]carbamothioylsulfanyl]propanoic acid
• InChI: InChI=1S/C16H14N2O5S2/c19-15(20)9-10-25-16(24)17-11-1-5-13(6-2-11)23-14-7-3-12(4-8-14)18(21)22/h1-8H,9-10H2,(H,17,24)(H,19,20)
• InChI Key: WRUISOBDTFCMQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)SCCC(=O)O)OC2=CC=C(C=C2)[N+](=O)[O-]

Description

3-({[4-(4-Nitrophenoxy)phenyl]carbamothioyl}sulfanyl)propanoic acid is a useful research compound. Its molecular formula is C16H14N2O5S2 and its molecular weight is 378.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 27.2 g of 4-(4-nitrophenyloxy)-phenylisothiocyanate (m.p. 124°-125° C) and 10 ml of 3-mercaptopropionic acid in 250 ml of anhydrous dimethyl formamide is stirred at room temperature. When the reaction is complete, the solution is poured, with stirring, into 250 ml of water. The resultant fine precipitate is collected by filtration, washed with water and dried under reduced pressure to yield the N-[4-(4-nitro-phenyloxy)-phenyl]-dithiocarbamic acid-(2-carboxyethyl)-ester with a melting point of 146° C.